Cas no 391678-75-4 (Carbamic acid, (cyanooxoacetyl)-, ethyl ester)

• Product Name: Carbamic acid, (cyanooxoacetyl)-, ethyl ester
• CAS No: 391678-75-4
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 1501675
• Update Time: 2024-08-24

Carbamic acid, (cyanooxoacetyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (cyanooxoacetyl)-, ethyl ester
• Carbamic acid, (cyanooxoacetyl)-, ethyl ester (9CI)

• Inchi： 1S/C6H6N2O4/c1-2-12-6(11)8-5(10)4(9)3-7/h2H2,1H3,(H,8,10,11)
• InChI Key： UIQZUIIWDPCLEL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC(C(C#N)=O)=O

Computed Properties

• Exact Mass: 170.03278

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• PSA: 96.26
• pka: 3.83±0.46(Predicted)